Cas no 53062-98-9 ((2-Chloro-3-pyridinyl)(morpholino)methanone)

• Product Name: (2-Chloro-3-pyridinyl)(morpholino)methanone
• CAS No: 53062-98-9
• MF: C₁₀H₁₁ClN₂O₂
• MW: 226.659541368484
• MDL: MFCD00454210
• CID: 89737
• PubChem ID: 2063428
• Update Time: 2025-05-19

(2-Chloro-3-pyridinyl)(morpholino)methanone Chemical and Physical Properties

Names and Identifiers

• (2-Chloropyridin-3-yl)(morpholino)methanone
• 4-(2-Chloronicotinoyl)morpholine
• (2-Chloro-3-pyridinyl)(4-morpholinyl)methanone
• (2-chloropyridin-3-yl)-morpholin-4-ylmethanone
• 4-[(2-chloro-3-pyridinyl)carbonyl]morpholine
• 4-[(2-CHLOROPYRIDIN-3-YL)CARBONYL]MORPHOLINE
• 2-Chlornicotinsaeuremorpholid
• 2-Chloronicotinic acid morpholide
• 4-(2-chloro-nicotinoyl)-morpholine
• SR-01000391258
• CHEMBL1345848
• SMR000281334
• FT-0681447
• DTXSID00366259
• 53062-98-9
• (2-Chloropyridin-3-yl)(morpholin-4-yl)methanone
• Oprea1_044730
• CCG-15209
• MLS000711567
• SR-01000391258-1
• 4-(2-chloropyridine-3-carbonyl)morpholine
• SDCCGMLS-0064542.P001
• 4-[(2-Chloropyridin-3-yl)carbonyl]morpholine, AldrichCPR
• 8G-010
• AKOS000162675
• Oprea1_597117
• SCHEMBL855339
• CS-0314726
• HMS2631M16
• A870831
• SPSWDQBZCCVHNI-UHFFFAOYSA-N
• AI-204/31693032
• MFCD00454210
• DB-030175
• (2-Chloro-3-pyridinyl)(morpholino)methanone

• MDL： MFCD00454210
• Inchi： 1S/C10H11ClN2O2/c11-9-8(2-1-3-12-9)10(14)13-4-6-15-7-5-13/h1-3H,4-7H2
• InChI Key： SPSWDQBZCCVHNI-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(N1CCOCC1)=O

Computed Properties

• Exact Mass: 226.05100
• Monoisotopic Mass: 226.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.9
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.327
• Boiling Point: 410.4°C at 760 mmHg
• Flash Point: 202°C
• Refractive Index: 1.572
• PSA: 42.43000
• LogP: 1.14530

(2-Chloro-3-pyridinyl)(morpholino)methanone Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on (2-Chloro-3-pyridinyl)(morpholino)methanone

(2-Chloro-3-pyridinyl)(morpholino)methanone: A Comprehensive Overview of CAS No. 53062-98-9

(2-Chloro-3-pyridinyl)(morpholino)methanone, also known by its CAS number 53062-98-9, is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloropyridine moiety and a morpholine ring, making it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of (2-Chloro-3-pyridinyl)(morpholino)methanone consists of a pyridine ring substituted with a chlorine atom at the 2-position and a morpholine ring attached via a carbonyl group. This combination of functional groups imparts distinct chemical and biological properties, which have been extensively studied in recent years. The compound's ability to modulate various biological targets has made it an attractive candidate for drug discovery and development.

Recent research has highlighted the potential of (2-Chloro-3-pyridinyl)(morpholino)methanone in the treatment of neurological disorders. Studies have shown that this compound can effectively interact with nicotinic acetylcholine receptors (nAChRs), which play a crucial role in cognitive function and neuroprotection. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (2-Chloro-3-pyridinyl)(morpholino)methanone exhibit potent agonist activity at α7 nAChRs, suggesting their potential as therapeutic agents for Alzheimer's disease and other cognitive impairments.

In addition to its neuropharmacological properties, (2-Chloro-3-pyridinyl)(morpholino)methanone has also been investigated for its anti-inflammatory effects. Research conducted by a team at the University of California, San Francisco, found that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that (2-Chloro-3-pyridinyl)(morpholino)methanone may have therapeutic potential in the management of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of (2-Chloro-3-pyridinyl)(morpholino)methanone have also been studied to assess its suitability as a drug candidate. Preclinical studies have shown that this compound exhibits favorable oral bioavailability and metabolic stability. These characteristics are essential for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Furthermore, the safety profile of (2-Chloro-3-pyridinyl)(morpholino)methanone has been evaluated in various animal models. Toxicity studies have indicated that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. These findings support the continued development of (2-Chloro-3-pyridinyl)(morpholino)methanone as a safe and effective therapeutic agent.

In conclusion, (2-Chloro-3-pyridinyl)(morpholino)methanone (CAS No. 53062-98-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the discovery and development of novel drugs for various diseases.